1-(2'-Fluoro[1,1'-biphenyl]-3-yl)ethanone
Description
“1-(2’-Fluoro[1,1’-biphenyl]-3-yl)ethanone” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is also known by other names such as “1-2’-fluoro-1,1’-biphenyl-4-yl propan-1-one”, “1-2’-fluoro 1,1’-biphenyl-4-yl propan-1-one”, and “1-4-2-fluorophenyl phenyl propan-1-one” among others .
Molecular Structure Analysis
The molecular formula of “1-(2’-Fluoro[1,1’-biphenyl]-3-yl)ethanone” is C15H13FO . The InChI Key is ZXIQZWXVSBJPTC-UHFFFAOYSA-N . The SMILES representation is CCC(=O)C1=CC=C(C=C1)C2=CC=CC=C2F .
Chemical Reactions Analysis
Biphenyl compounds, like “1-(2’-Fluoro[1,1’-biphenyl]-3-yl)ethanone”, generally undergo electrophilic substitution reactions . The reactions of biphenyls are similar to benzene as they both undergo electrophilic substitution reaction .
Future Directions
Biphenyl compounds have been a fundamental backbone in synthetic organic chemistry and natural products due to their omnipresence in medicinally active compounds, marketed drugs, and natural products . Therefore, the future directions for “1-(2’-Fluoro[1,1’-biphenyl]-3-yl)ethanone” could involve further exploration of its potential applications in medicine and other fields.
Properties
IUPAC Name |
1-[3-(2-fluorophenyl)phenyl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO/c1-10(16)11-5-4-6-12(9-11)13-7-2-3-8-14(13)15/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKJVJRUEPYZQIZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=C1)C2=CC=CC=C2F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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